Cas no 166446-31-7 (2-fluoro-4-(4-methylphenyl)benzonitrile)

• Product Name: 2-fluoro-4-(4-methylphenyl)benzonitrile
• CAS No: 166446-31-7
• MF: C₁₄H₁₀FN
• MW: 211.234306812286
• MDL: MFCD22375072
• CID: 2781194
• PubChem ID: 22886905
• Update Time: 2025-04-21

2-fluoro-4-(4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methylphenyl)benzonitrile
• 3-Fluoro-4'-methyl[1,1'-biphenyl]-4-carbonitrile
• 166446-31-7
• [1,1'-Biphenyl]-4-carbonitrile, 3-fluoro-4'-methyl-
• SCHEMBL12012339
• DTXSID10628739
• BS-21682
• 3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carbonitrile
• MFCD22375072
• CS-0211275

• MDL： MFCD22375072
• Inchi： 1S/C14H10FN/c1-10-2-4-11(5-3-10)12-6-7-13(9-16)14(15)8-12/h2-8H,1H3
• InChI Key： COCNSAYZRFHUDV-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 211.08000
• Monoisotopic Mass: 211.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.67278

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles